Cas no 39806-89-8 (4-ethynyl-1-methyl-1H-pyrazole)

• Product Name: 4-ethynyl-1-methyl-1H-pyrazole
• CAS No: 39806-89-8
• MF: C₆H₆N₂
• MW: 106.125240802765
• MDL: MFCD17281917
• CID: 1080485
• PubChem ID: 51138321
• Update Time: 2025-06-08

4-ethynyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-1-methyl-1-H-pyrazole
• 4-ethynyl-1-methyl-1H-pyrazole
• 4-Ethynyl-1-methyl-1H-pyrazole, AldrichCPR
• EN300-100845
• F2147-6870
• SCHEMBL1934023
• A855389
• SY133296
• 4-ethynyl-1-methylpyrazole
• 39806-89-8
• CS-0054094
• MFCD17281917
• AKOS012332374
• Z1080385590
• SB10564
• AS-38217
• DTXSID20679777
• AMY16820
• STL412450
• DB-340270
• 1H-Pyrazole, 4-ethynyl-1-methyl-

• MDL： MFCD17281917
• Inchi： 1S/C6H6N2/c1-3-6-4-7-8(2)5-6/h1,4-5H,2H3
• InChI Key： RACKOVAPLUVOJA-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C#C)C=N1

Computed Properties

• Exact Mass: 106.053098200g/mol
• Monoisotopic Mass: 106.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 17.8Ų

4-ethynyl-1-methyl-1H-pyrazole Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-ethynyl-1-methyl-1H-pyrazole

Exploring the Versatile Applications of 4-Ethynyl-1-methyl-1H-pyrazole (CAS No. 39806-89-8) in Modern Chemistry

The compound 4-ethynyl-1-methyl-1H-pyrazole (CAS No. 39806-89-8) has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceutical and material science. As researchers increasingly focus on heterocyclic compounds and click chemistry, this molecule stands out for its alkyne functional group, which enables efficient coupling reactions. Its pyrazole ring structure also makes it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the most searched questions in organic synthesis forums revolves around the stability of ethynyl groups in aqueous environments. Interestingly, 4-ethynyl-1-methyl-1H-pyrazole demonstrates remarkable stability under physiological conditions, making it ideal for bioconjugation applications. This property aligns with the growing demand for bioorthogonal chemistry tools in targeted drug delivery systems. Recent studies highlight its use in creating fluorescent probes for cellular imaging, addressing another hot topic in chemical biology.

The material science community has also embraced this compound for designing metal-organic frameworks (MOFs) with tailored porosity. Its rigid-rod geometry and coordination sites enable the construction of crystalline networks with applications in gas storage and molecular separation - subjects frequently searched by nanotechnology enthusiasts. When combined with copper catalysts, the compound participates in Huisgen cycloaddition, a reaction that dominates discussions in green chemistry circles due to its atom economy.

From a structure-activity relationship perspective, the methyl group at the 1-position of the pyrazole core significantly influences the compound's lipophilicity and metabolic stability - key parameters searched by medicinal chemists optimizing drug candidates. Computational studies reveal that the electron-withdrawing nature of the ethynyl moiety enhances π-stacking interactions in protein binding pockets, explaining its prevalence in fragment-based drug design libraries.

Environmental considerations have prompted investigations into the biodegradation pathways of 4-ethynyl-1-methyl-1H-pyrazole, with soil microcosm studies showing complete mineralization within 28 days. This data addresses growing eco-toxicology concerns and positions the compound favorably compared to persistent organic pollutants. The molecule's low bioaccumulation potential frequently appears in green chemistry patent applications, particularly for catalysts ligands in sustainable processes.

Analytical chemists searching for HPLC methods will find that 4-ethynyl-1-methyl-1H-pyrazole exhibits excellent chromatographic behavior on reverse-phase columns, with UV detection at 254 nm providing nanomolar sensitivity. This characteristic supports quality control in high-throughput screening workflows, a subject of numerous pharmaceutical industry publications. The compound's distinctive NMR signature (particularly the acetylenic proton at ~3.5 ppm) makes structural verification straightforward, as documented in multiple spectroscopy databases.

Emerging applications in agrochemicals leverage the compound's ability to modify plant hormone signaling pathways. Patent analyses reveal innovative formulations combining 4-ethynyl-1-methyl-1H-pyrazole with biostimulants to enhance crop stress resistance - a trending topic in precision agriculture research. The structure-activity relationship studies in this domain frequently cite the importance of the N-methyl group for maintaining phytocompatibility while optimizing systemic mobility in plant tissues.

In the polymer science realm, the compound serves as a chain extender for polyurethane systems, improving mechanical properties without compromising processing characteristics. This application answers frequent queries about performance additives in material engineering forums. The crosslinking density achievable with this modifier has enabled breakthroughs in elastomer technology, particularly for high-temperature applications where thermal stability is paramount.

The safety profile of 4-ethynyl-1-methyl-1H-pyrazole has been extensively documented in REACH compliance dossiers, addressing common regulatory questions. Its low acute toxicity (LD50 > 2000 mg/kg) and absence of mutagenic alerts make it preferable over traditional arylacetylenes in many applications. These characteristics are increasingly important as industries adopt benign-by-design principles, a concept dominating industrial chemistry symposiums worldwide.